(R)-2-Amino-3-(4-fluorophenyl)-2-methylpropanoic acid
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Overview
Description
“®-2-Amino-3-(4-fluorophenyl)-2-methylpropanoic acid” is a chemical compound with the CAS Number: 18125-46-7. It has a molecular weight of 183.18 and its IUPAC name is (2R)-2-amino-3-(4-fluorophenyl)propanoic acid . It is stored at room temperature and has a purity of 98%. The physical form of this compound is a white to almost white crystal or powder .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the asymmetric hydrogenation of unsaturated acids in the presence of ruthenium (II) carboxylato complexes containing chiral atropisomeric diphosphines has been used to produce compounds with similar structures .Molecular Structure Analysis
The Inchi Code for this compound is 1S/C9H10FNO2/c10-7-3-1-6(2-4-7)5-8(11)9(12)13/h1-4,8H,5,11H2,(H,12,13)/t8-/m1/s1 . This indicates that the compound has a fluorophenyl group and an amino group attached to a 2-methylpropanoic acid backbone.Scientific Research Applications
Synthesis and Chemical Properties
The development of efficient synthetic routes for related fluorinated compounds is crucial in organic chemistry. For example, the synthesis of 2-Fluoro-4-bromobiphenyl, a key intermediate for manufacturing flurbiprofen, demonstrates the importance of fluorinated intermediates in drug synthesis. The study by Qiu et al. (2009) developed a practical method for preparing 2-Fluoro-4-bromobiphenyl, highlighting the challenges and solutions in synthesizing fluorinated compounds for pharmaceutical applications (Qiu, Gu, Zhang, & Xu, 2009).
Biological and Pharmacological Applications
Fluorinated amino acids, including (R)-2-Amino-3-(4-fluorophenyl)-2-methylpropanoic acid, are of interest in biochemistry and pharmacology due to their unique properties. For instance, the review by Friedman (2004) on the applications of the ninhydrin reaction for analyzing amino acids, peptides, and proteins underscores the significance of detecting and analyzing amino acids in various scientific disciplines, from agricultural to biomedical sciences (Friedman, 2004).
Analytical and Diagnostic Applications
The development of chemosensors for detecting various analytes, as reviewed by Roy (2021), illustrates the role of fluorinated compounds and amino acids in creating sensitive and selective detection systems. Such chemosensors can be applied in environmental monitoring, clinical diagnostics, and research settings, showcasing the versatility of fluorinated amino acids in scientific applications (Roy, 2021).
Therapeutic Potential
The exploration of therapeutic applications for related compounds, such as the review on 4-phenylbutyric acid by Kolb et al. (2015), provides insights into how modifications of amino acid structures, including fluorination, might influence their biological activity and therapeutic potential. This research indicates the broader implications of modifying amino acids for treating diseases, including their roles as chemical chaperones in proteostasis (Kolb, Ayaub, Zhou, Yum, Dickhout, & Ask, 2015).
Safety and Hazards
Properties
IUPAC Name |
(2R)-2-amino-3-(4-fluorophenyl)-2-methylpropanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FNO2/c1-10(12,9(13)14)6-7-2-4-8(11)5-3-7/h2-5H,6,12H2,1H3,(H,13,14)/t10-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBRMBENCQBOTHY-SNVBAGLBSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC=C(C=C1)F)(C(=O)O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@](CC1=CC=C(C=C1)F)(C(=O)O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12FNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40562117 |
Source
|
Record name | 4-Fluoro-alpha-methyl-D-phenylalanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40562117 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
422568-68-1 |
Source
|
Record name | 4-Fluoro-alpha-methyl-D-phenylalanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40562117 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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